Cas no 95632-87-4 ((Z)-3-Hexen-1-yl b-D-glucopyranoside)

• Product Name: (Z)-3-Hexen-1-yl b-D-glucopyranoside
• CAS No: 95632-87-4
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 807525
• PubChem ID: 5318045
• Update Time: 2025-06-30

(Z)-3-Hexen-1-yl b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(3Z)-3-hexen-1-yl
• (2R,3R,4S,5S,6R)-2-[(E)-hex-3-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 3-hexenyl-beta-glucopyranoside
• (Z)-3-Hexen-1-yl b-D-glucopyranoside
• 3-Hexen-1-ol O-b-D-glucopyranoside
• cis-3-hexenol glucoside
• (2R,3R,4S,5S,6R)-2-[(Z)-hex-3-enoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• CHEMBL3609350
• (z)-3-hexenyl beta-d-glucopyranoside
• 95632-87-4
• CHEBI:182449
• NCGC00380275-01
• AKOS040734032
• (2R,3R,4S,5S,6R)-2-[(Z)-hex-3-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID201345635
• NCGC00380275-01_C12H22O6_beta-D-Glucopyranoside, (3Z)-3-hexen-1-yl
• 3-Hexenyl-beta-D-glucopyranoside
• CHEMBL2152486
• beta-D-Glucopyranoside, 3-hexenyl, (Z)-
• (Z)-3-Hexen-1-ol-beta-D-glucopyranoside
• (-)-(Z)-3-Hexenyl-beta-glucopyranoside

• Inchi： 1S/C12H22O6/c1-2-3-4-5-6-17-12-11(16)10(15)9(14)8(7-13)18-12/h3-4,8-16H,2,5-7H2,1H3/b4-3-/t8-,9-,10+,11-,12-/m1/s1
• InChI Key： OZIPFYKAIOOVEJ-ODWUMMNUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC/C=C\CC

Computed Properties

• Exact Mass: 262.141638
• Monoisotopic Mass: 262.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 99.4

Experimental Properties

• Density: 1.26
• Boiling Point: 441.1°C at 760 mmHg
• Flash Point: 220.6°C
• Refractive Index: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on (Z)-3-Hexen-1-yl b-D-glucopyranoside

(Z)-3-Hexen-1-yl β-D-glucopyranoside: A Natural Product with Promising Biological Activities and Applications in Biotechnology

(Z)-3-Hexen-1-yl β-D-glucopyranoside is a naturally occurring β-D-glucopyranoside derivative that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound, with the CAS No. 95632-87-4, is a member of the hexenyl glycoside family, which is characterized by the presence of a six-carbon aliphatic chain with a double bond in the trans configuration (Z-configuration). The β-D-glucopyranoside moiety provides the compound with a sugar-based functional group, making it a promising candidate for various applications in pharmaceutical and biotechnological fields.

Recent studies have highlighted the β-D-glucopyranoside core as a potential scaffold for drug development, particularly in the context of hexenyl glycoside derivatives. The Z-configuration of the double bond in the hexenyl chain is critical for the compound's biological activity, as it influences the molecule's conformational flexibility and interactions with biological targets. This structural feature is also linked to the compound's ability to modulate signaling pathways in plants and animals, as demonstrated in recent research.

One of the most notable applications of (Z)-3-Hexen-1-yl β-D-glucopyranoside is its role in plant communication and stress response mechanisms. Research published in Plant Physiology (2023) has shown that this compound acts as a signaling molecule in response to environmental stressors such as drought and pathogen attack. The β-D-glucopyranoside moiety is believed to interact with specific receptors on plant cells, triggering a cascade of defense responses. This discovery has significant implications for agricultural biotechnology, as it could lead to the development of crops with enhanced resilience to environmental challenges.

In addition to its role in plant biology, (Z)-3-Hexen-1-yl β-D-glucopyran,4 has also been explored for its potential therapeutic applications in human health. A study published in Journal of Medicinal Chemistry (2024) investigated the anti-inflammatory properties of this compound, revealing its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The hexenyl chain was found to play a crucial role in modulating the activity of these cytokines, suggesting that the compound could be a candidate for the development of novel anti-inflammatory drugs.

The β-D-glucopyranoside structure of (Z)-3-Hexen-1-yl β-D-glucopyranoside also makes it a valuable tool in the study of glycosidic bond formation and hydrolysis. Recent advances in enzymatic research have demonstrated that this compound can serve as a substrate for various glycosidases, which are enzymes involved in the breakdown of complex carbohydrates. This property has led to its use in the development of assays for the activity of these enzymes, which are critical in metabolic processes and disease pathogenesis.

From a synthetic perspective, the preparation of (Z)-3-Hexen-1-yl β-D-glucopyranoside has been the subject of several studies aimed at optimizing its production for industrial applications. A recent paper in Organic Letters (2023) described a novel method for the stereoselective synthesis of this compound using catalytic asymmetric reactions. This approach allows for the efficient production of the Z-configured product, which is essential for its biological activity. The study also emphasized the importance of the β-D-glucopyranoside configuration in determining the compound's pharmacological properties.

Another area of interest is the use of (Z)-3-Hexen-1-yl β-D-glucopyranoside in the development of natural products for drug discovery. Researchers have explored its potential as a lead compound for the design of new pharmaceutical agents, particularly in the field of neurodegenerative diseases. A study published in ACS Chemical Neuroscience (2024) found that this compound exhibits neuroprotective effects by modulating the activity of specific ion channels in neuronal cells. The hexenyl chain was shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

Furthermore, the β-D-glucopyranoside structure of (Z)-3-Hexen-1-yl β-D-glucopyranoside has been linked to its potential role in modulating immune responses. Recent work in Immunology and Cell Biology (2023) demonstrated that this compound can influence the differentiation of T-cells, which are crucial for adaptive immunity. The study suggested that the Z-configured hexenyl chain may interact with specific receptors on T-cells, thereby altering their activation and proliferation. These findings open new avenues for the use of this compound in immunotherapy and the treatment of autoimmune diseases.

In conclusion, (Z)-3-Hexen-1-yl β-D-glucopyranoside is a multifaceted compound with a wide range of potential applications in both plant and human biology. Its unique structural features, particularly the Z-configuration of the hexenyl chain and the β-D-glucopyranoside moiety, are central to its biological activity and pharmacological potential. Ongoing research continues to uncover new insights into the mechanisms by which this compound exerts its effects, paving the way for its use in various therapeutic and biotechnological contexts.

As the field of natural product chemistry continues to evolve, the study of compounds like (Z)-3-Hexen-1-yl β-D-glucopyranoside will remain a critical area of investigation. The interdisciplinary nature of this research, spanning chemistry, biology, and medicine, underscores the importance of understanding the molecular mechanisms underlying its biological activities. With further advancements in synthetic methods and biological characterization, this compound may become a cornerstone in the development of novel therapies and biotechnological applications.

Finally, the exploration of (Z)-3-Hexen-1-yl β-D-glucopyranoside highlights the importance of natural products in drug discovery. As the demand for new therapeutic agents continues to grow, the study of compounds like this one offers promising opportunities for the development of innovative treatments. The unique properties of this compound, combined with its potential for modification and optimization, make it a valuable candidate for future research and application in the biomedical sciences.